2-{[3-(2-chlorophenoxy)-2-hydroxypropyl]amino}-2-methyl-1-propanol

• IUPAC Name: 2-[[3-(2-chlorophenoxy)-2-hydroxypropyl]amino]-2-methylpropan-1-ol
• InChI: InChI=1S/C13H20ClNO3/c1-13(2,9-16)15-7-10(17)8-18-12-6-4-3-5-11(12)14/h3-6,10,15-17H,7-9H2,1-2H3
• InChI Key: CLOGYYNFRDLIGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NCC(COC1=CC=CC=C1Cl)O
• Molecular Formula: C13H20ClNO3
• Molecular Weight: 273.75 g/mol

Description

2-{[3-(2-chlorophenoxy)-2-hydroxypropyl]amino}-2-methyl-1-propanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as ICI 118,551 and is a selective β2-adrenergic receptor antagonist.

Mechanism of Action

ICI 118,551 is a selective β2-adrenergic receptor antagonist. It works by blocking the action of epinephrine and norepinephrine on the β2-adrenergic receptors, which are present in the lungs, heart, and blood vessels. This results in a decrease in bronchodilation, cardiac output, and vasodilation.
Biochemical and Physiological Effects:
ICI 118,551 has several biochemical and physiological effects. It has been shown to decrease airway resistance, increase airway conductance, and reduce bronchodilation. It also decreases heart rate, cardiac output, and blood pressure. In addition, it has been shown to have anti-inflammatory effects by reducing the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

ICI 118,551 has several advantages for lab experiments. It is a selective β2-adrenergic receptor antagonist, which makes it easier to study the effects of β2-adrenergic receptor activation. It is also a well-characterized compound, which makes it easier to obtain and use in experiments. However, one limitation of ICI 118,551 is that it has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of ICI 118,551. One area of research is the development of new drugs that are based on the structure of ICI 118,551. Another area of research is the investigation of the potential therapeutic applications of ICI 118,551 in the treatment of heart failure, diabetes, and obesity. Furthermore, the use of ICI 118,551 in combination with other drugs is an area of research that has the potential to yield promising results. Finally, the study of the long-term effects of ICI 118,551 is an important area of research that needs to be explored further.

Scientific Research Applications

ICI 118,551 has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, anti-asthmatic, and anti-hypertensive properties. In addition, it has been investigated for its potential use in the treatment of heart failure, diabetes, and obesity.